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Compound of Interest

Compound Name: Benzyloxytrimethylsilane

Cat. No.: B106771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

benzyloxytrimethylsilane, a versatile silyl ether utilized in organic synthesis. The document

details its boiling point and density, outlines the standard experimental methodologies for their

determination, and presents this information in a clear and accessible format for laboratory

professionals.

Core Physical Properties
Benzyloxytrimethylsilane, also known as benzyl trimethylsilyl ether, is a colorless to very pale

yellow liquid. Its primary role in synthetic chemistry is as a protecting group for benzyl alcohol,

facilitating a wide range of chemical transformations. An accurate understanding of its physical

properties is essential for its proper handling, purification, and use in various applications.

Quantitative Data Summary
The physical properties of benzyloxytrimethylsilane are summarized in the table below.

These values are critical for experimental design, particularly in processes involving distillation

and solvent-based reactions.
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Physical Property Value Conditions

Boiling Point 204.6°C at 760 mmHg[1]

92°C
Not specified, likely reduced

pressure[2]

Density 0.916 g/cm³ Standard conditions

Molecular Weight 180.32 g/mol

Experimental Protocols
While specific experimental determinations for benzyloxytrimethylsilane are not detailed in

the available literature, the following are standard, widely accepted protocols for measuring the

boiling point and density of a liquid compound such as this.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology: Distillation Method

Apparatus Setup: A standard simple distillation apparatus is assembled. This includes a

round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving

flask.

Sample Preparation: The round-bottom flask is charged with a sample of

benzyloxytrimethylsilane and a few boiling chips to ensure smooth boiling.

Heating: The flask is gently heated using a heating mantle.

Temperature Reading: The temperature is recorded when the liquid begins to boil and a

steady stream of distillate is collected in the receiving flask. The thermometer bulb should be

positioned so that the top of the bulb is level with the bottom of the side arm of the distillation

head to ensure an accurate reading of the vapor temperature.
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Pressure Correction: The atmospheric pressure is recorded. If the distillation is performed at

a pressure other than 760 mmHg, a pressure correction (e.g., using a nomograph) is applied

to determine the normal boiling point.

Determination of Density
Density is the mass of a substance per unit volume.

Methodology: Pycnometer Method

Pycnometer Preparation: A pycnometer (a flask with a specific, accurately known volume) is

cleaned, dried, and weighed empty.

Sample Filling: The pycnometer is filled with benzyloxytrimethylsilane, ensuring no air

bubbles are present. The stopper is inserted, and any excess liquid is carefully wiped from

the outside.

Weighing: The filled pycnometer is weighed.

Temperature Control: The temperature of the liquid is recorded, as density is temperature-

dependent.

Calculation: The mass of the benzyloxytrimethylsilane is determined by subtracting the

mass of the empty pycnometer from the mass of the filled pycnometer. The density is then

calculated by dividing the mass of the liquid by the known volume of the pycnometer.

Visualized Experimental Workflows
To further clarify the experimental processes, the following diagrams illustrate the logical flow of

the described methodologies.

Assemble Distillation Apparatus Add Benzyloxytrimethylsilane and Boiling Chips Gently Heat the Flask Record Stable Boiling Temperature

Final Boiling Point

Record Atmospheric Pressure Apply Pressure Correction (if necessary)
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Workflow for Boiling Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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